Cas no 2460749-36-2 (2-(Difluoromethyl)-4-piperidin-4-ylpyridine;dihydrochloride)

• Product Name: 2-(Difluoromethyl)-4-piperidin-4-ylpyridine;dihydrochloride
• CAS No: 2460749-36-2
• MF: C₁₁H₁₆Cl₂F₂N₂
• MW: 285.160947799683
• CID: 5327530
• Update Time: 2025-06-08

2-(Difluoromethyl)-4-piperidin-4-ylpyridine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-piperidin-4-ylpyridine;dihydrochloride
• Z4575715127
• 2-(difluoromethyl)-4-(piperidin-4-yl)pyridine dihydrochloride

• Inchi： 1S/C11H14F2N2.2ClH/c12-11(13)10-7-9(3-6-15-10)8-1-4-14-5-2-8;;/h3,6-8,11,14H,1-2,4-5H2;2*1H
• InChI Key： BUQOYELMGWYFNE-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1C=C(C=CN=1)C1CCNCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 24.9

Additional information on 2-(Difluoromethyl)-4-piperidin-4-ylpyridine;dihydrochloride

Introduction to 2-(Difluoromethyl)-4-piperidin-4-ylpyridine Dihydrochloride (CAS No. 2460749-36-2)

2-(Difluoromethyl)-4-piperidin-4-ylpyridine dihydrochloride (CAS No. 2460749-36-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group and a piperidine ring, making it a promising candidate for various therapeutic applications.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of compounds, while the piperidine ring contributes to the overall pharmacological profile by modulating receptor interactions. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery and development.

Recent studies have highlighted the importance of 2-(Difluoromethyl)-4-piperidin-4-ylpyridine dihydrochloride in the context of central nervous system (CNS) disorders. Specifically, this compound has shown promising activity as a modulator of serotonin receptors, which are implicated in conditions such as depression, anxiety, and schizophrenia. The ability to selectively target these receptors with high affinity and specificity is a critical factor in the development of effective therapeutic agents.

In addition to its potential in CNS disorders, 2-(Difluoromethyl)-4-piperidin-4-ylpyridine dihydrochloride has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The dihydrochloride salt form of this compound further enhances its solubility and stability, making it suitable for various pharmaceutical formulations. This form is particularly advantageous for oral administration, as it ensures consistent drug delivery and absorption. The enhanced solubility also facilitates the development of injectable formulations, broadening its potential applications in clinical settings.

From a synthetic perspective, the preparation of 2-(Difluoromethyl)-4-piperidin-4-ylpyridine dihydrochloride involves several key steps. The synthesis typically begins with the formation of a difluoromethylated pyridine intermediate, followed by the introduction of the piperidine moiety. The final step involves the conversion to the dihydrochloride salt form through acidification. This synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The pharmacokinetic properties of 2-(Difluoromethyl)-4-piperidin-4-ylpyridine dihydrochloride have been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has been shown to have good oral bioavailability and a favorable half-life, which are essential parameters for effective drug therapy.

In terms of safety, 2-(Difluoromethyl)-4-piperidin-4-ylpyridine dihydrochloride has undergone rigorous toxicity testing in animal models. These studies have demonstrated that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This safety profile supports its further evaluation in human clinical trials.

The clinical development of 2-(Difluoromethyl)-4-piperidin-4-ylpyridine dihydrochloride is currently underway, with several Phase I and Phase II trials being conducted to assess its efficacy and safety in various indications. Preliminary results from these trials are encouraging, with the compound showing promising therapeutic effects without major safety concerns.

Overall, 2-(Difluoromethyl)-4-piperidin-4-ylpyridine dihydrochloride (CAS No. 2460749-36-2) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent for CNS disorders and inflammatory diseases. As research continues to advance, this compound holds great potential to improve patient outcomes and contribute to the advancement of medical science.